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Compound of Interest

Compound Name: tert-Butylchlorodiphenylsilane

Cat. No.: B126151

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-Butylchlorodiphenylsilane (TBDPSCI) is a sterically hindered organosilicon compound
widely employed in organic synthesis as a versatile protecting group for hydroxyl and amine
functionalities. Its robust stability under a range of reaction conditions, particularly acidic and
basic environments, makes it an invaluable tool in the multi-step synthesis of complex
molecules, including active pharmaceutical ingredients. This technical guide provides a
comprehensive overview of TBDPSCI, including its chemical and physical properties, detailed
experimental protocols for its use, and its strategic application in synthetic chemistry.

Core Properties of tert-Butylchlorodiphenylsilane

Tert-Butylchlorodiphenylsilane is a colorless to light yellow liquid valued for its ability to form
stable tert-butyldiphenylsilyl (TBDPS) ethers.[1][2][3] Its key identifiers and physicochemical
properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b126151?utm_src=pdf-interest
https://www.benchchem.com/product/b126151?utm_src=pdf-body
https://www.benchchem.com/product/b126151?utm_src=pdf-body
https://www.benchchem.com/product/b126151?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/tert-butylchlorodiphenylsilane-protective-group-strategy-ra
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9302079.htm
https://www.guidechem.com/encyclopedia/tert-butylchlorodiphenylsilane-dic25232.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 58479-61-1

Molecular Formula C16H19CISi

Molecular Weight 274.86 g/mol [2][4]

Appearance Colorless to light yellow/brown liquid[5][6]
Density 1.057 g/mL at 25 °C[2]

Boiling Point 90 °C at 0.01 mmHg[2][5]

Refractive Index n20/D 1.568 (lit.)[2]

Solubility Miscible with most organic solvents[2]
Sensitivity Moisture sensitive[2][5]

Role in Synthetic Chemistry: A Protecting Group
Strategy

In complex organic syntheses, particularly in drug development, it is often necessary to
temporarily block a reactive functional group to prevent it from interfering with a desired
chemical transformation elsewhere in the molecule.[5][7] TBDPSCI serves as an excellent
silylating agent for this purpose, primarily for the protection of alcohols.[6]

The TBDPS group offers significant advantages over other common silyl ethers, such as tert-
butyldimethylsilyl (TBDMS) ethers:

o Enhanced Stability: The steric bulk provided by the two phenyl rings and the tert-butyl group
makes TBDPS ethers highly resistant to acidic hydrolysis and a wide range of other
reagents.[1][8] They are notably more stable than TBDMS ethers and can withstand
conditions that would cleave the latter.[8]

o Selective Reactivity: TBDPSCI shows a high preference for reacting with primary hydroxyl
groups over more sterically hindered secondary and tertiary alcohols, allowing for selective
protection in poly-functionalized molecules.[38][9]
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This strategic use of protection and subsequent deprotection is a cornerstone of modern
synthetic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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